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The study of exotic nuclei, those with a significant deviation from the stable neutron-to-proton
ratio, provides a critical testing ground for our understanding of the nuclear force and the
structure of matter. Calcium-49 (49Ca), with its 20 protons and 29 neutrons, lies in a pivotal
region of the nuclear chart, offering a unique opportunity to validate and refine theoretical
nuclear models. This guide provides an objective comparison of experimental data for 49Ca
with predictions from prominent theoretical frameworks, including the Nuclear Shell Model, ab
initio Coupled-Cluster theory, and Density Functional Theory (DFT).

Experimental Data for Calcium-49

Experimental investigations of 49Ca, primarily through neutron-transfer reactions such as the
48Ca(d,p)49Ca reaction, have provided crucial data on its nuclear structure. These
experiments populate excited states in 49Ca, and the subsequent gamma-ray emissions and
particle ejectiles are detected to reconstruct the level scheme.

Table 1: Experimental Nuclear Data for Calcium-49
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Property Experimental Value
Binding Energy 421.184 MeV
Ground State Spin/Parity (J1) 3/2-

Excited States

Energy (keV) Spin/Parity (Jm)
2023 (1/2-)

3585 (5/2-)

3865 (7/2-)

3991 (1/2+)

4072 (3/2+)

4273 (5/2+)

4432 (3/2-)

5173 (9/2+)
Spectroscopic Factor (g.s.) ~0.73 - 0.89

Note: Spin/parity assignments in parentheses are tentative.

Experimental Protocols

The primary experimental technique for populating states in 49Ca is the one-neutron transfer

reaction, specifically 48Ca(d,p)49Ca. A general protocol for such an experiment is as follows:

o Beam Production: A stable beam of deuterons (d) is accelerated to a specific energy,

typically in the range of 10-20 MeV per nucleon.

o Target: The deuteron beam impinges on a thin target made of enriched 48Ca.

e Reaction and Detection: The (d,p) reaction results in the formation of 49Ca and the emission

of a proton (p). The outgoing protons are detected by a silicon detector array, which
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measures their energy and angle of emission. The energy of the detected proton is
kinematically related to the excitation energy of the residual 49Ca nucleus.

o Gamma-Ray Spectroscopy: To de-excite, the 49Ca nucleus emits gamma rays, which are
detected in coincidence with the protons using a high-resolution gamma-ray spectrometer,
such as an array of Germanium detectors. The energies of these gamma rays provide
precise measurements of the energy differences between the nuclear states.

» Data Analysis: By analyzing the energies and angular distributions of the emitted protons
and the coincident gamma rays, the energy levels, spins, and parities of the states in 49Ca
can be determined. Spectroscopic factors, which provide information about the single-
particle nature of the states, are extracted by comparing the experimental cross-sections
with theoretical reaction model calculations.
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 To cite this document: BenchChem. [Validating Theoretical Nuclear Models with Calcium-49
Data: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12654295#validating-theoretical-nuclear-models-
with-calcium-49-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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